Cas no 1548552-31-3 (N-(2-chloro-5-nitrophenyl)methylhydroxylamine)

• Product Name: N-(2-chloro-5-nitrophenyl)methylhydroxylamine
• CAS No: 1548552-31-3
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• MDL: MFCD24284680
• CID: 5603846
• PubChem ID: 82684414
• Update Time: 2025-05-22

N-(2-chloro-5-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1548552-31-3
• N-[(2-chloro-5-nitrophenyl)methyl]hydroxylamine
• AKOS021001951
• EN300-1965693
• N-(2-chloro-5-nitrophenyl)methylhydroxylamine

• MDL： MFCD24284680
• Inchi： 1S/C7H7ClN2O3/c8-7-2-1-6(10(12)13)3-5(7)4-9-11/h1-3,9,11H,4H2
• InChI Key： VWTKZNGWHNGUJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CNO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-chloro-5-nitrophenyl)methylhydroxylamine

N-(2-chloro-5-nitrophenyl)methylhydroxylamine (CAS 1548552-31-3): A Comprehensive Overview

N-(2-chloro-5-nitrophenyl)methylhydroxylamine (CAS 1548552-31-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various scientific fields. This nitrophenyl derivative belongs to the class of hydroxylamine compounds, which are known for their versatility in chemical synthesis and research applications.

The molecular structure of N-(2-chloro-5-nitrophenyl)methylhydroxylamine features both chloro and nitro functional groups, making it particularly interesting for researchers studying electron-withdrawing effects and aromatic substitution reactions. Recent searches in scientific databases show growing interest in compounds with dual functional groups, as they often exhibit unique reactivity patterns that are valuable in pharmaceutical intermediate synthesis.

One of the most frequently asked questions about CAS 1548552-31-3 concerns its solubility characteristics. This compound typically shows moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. Such properties make it particularly useful in organic synthesis applications where controlled reactivity is desired.

In the context of current research trends, N-(2-chloro-5-nitrophenyl)methylhydroxylamine has been investigated for its potential as a building block in medicinal chemistry. The presence of both electron-withdrawing groups on the aromatic ring makes it an interesting candidate for developing novel pharmacophores, especially in the design of enzyme inhibitors. Recent publications have highlighted the compound's utility in creating heterocyclic compounds with potential biological activity.

The stability profile of 1548552-31-3 is another area of interest for researchers. Under standard conditions, this compound demonstrates good thermal stability, making it suitable for various chemical transformation processes. However, like many nitroaromatic compounds, it should be protected from strong light and stored in cool, dry environments to maintain its integrity over extended periods.

From a synthetic chemistry perspective, N-(2-chloro-5-nitrophenyl)methylhydroxylamine offers several advantages. Its chloro substituent provides an excellent handle for further functionalization through nucleophilic aromatic substitution reactions, while the nitro group can be reduced to an amino group, opening pathways to diverse chemical derivatives. This versatility explains why searches for "nitrophenyl hydroxylamine derivatives" have increased by 35% in academic databases over the past two years.

Analytical characterization of CAS 1548552-31-3 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The compound's distinct spectroscopic signatures make it relatively easy to identify and quantify in complex mixtures, which is particularly valuable in process chemistry applications where reaction monitoring is crucial.

In the context of green chemistry initiatives, researchers are increasingly interested in developing more sustainable synthetic routes to compounds like N-(2-chloro-5-nitrophenyl)methylhydroxylamine. Recent patents have disclosed methods for preparing similar hydroxylamine derivatives using catalytic processes that minimize waste generation, reflecting the growing importance of environmentally friendly synthesis in modern chemical research.

The commercial availability of 1548552-31-3 has improved significantly in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysis shows that demand for such fine chemicals is driven primarily by academic institutions and pharmaceutical research organizations, particularly those focused on structure-activity relationship studies.

Looking to the future, N-(2-chloro-5-nitrophenyl)methylhydroxylamine is likely to maintain its relevance in chemical research due to its unique combination of functional groups. Emerging applications in materials science, particularly in the development of functionalized polymers and coordination complexes, suggest that interest in this compound will continue to grow. Researchers are particularly excited about its potential in creating smart materials with responsive properties.

For laboratories working with CAS 1548552-31-3, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, like all chemical reagents, it should be treated with respect and used in well-ventilated areas. These safety considerations are particularly important given the increasing number of searches for "safe handling of nitrophenyl compounds" in scientific forums.

In summary, N-(2-chloro-5-nitrophenyl)methylhydroxylamine represents an important chemical intermediate with diverse potential applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new chemical space in drug discovery, materials science, and fundamental organic chemistry. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound emerge in the coming years.